Cas no 2137736-20-8 (tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate
• CAS No: 2137736-20-8
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6615103
• PubChem ID: 165748950
• Update Time: 2025-06-18

tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-740083
• tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate
• 2137736-20-8

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)14-10-6-8-11(9-7-10)15(4)17-5/h10-11H,6-9H2,1-5H3,(H,14,16)
• InChI Key： XVHCWYYXELRVPR-UHFFFAOYSA-N
• SMILES： O(C)N(C)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate

tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate (CAS No. 2137736-20-8): An Overview

tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate (CAS No. 2137736-20-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 4-(methoxy(methyl)amino)cyclohexylamine, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butyl carbamate protecting group and the methoxy(methyl)amino substituent, make it an attractive candidate for a wide range of applications.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under mild conditions and ease of removal. This protecting group effectively shields the amino functionality during multi-step syntheses, ensuring that the desired transformations occur without unwanted side reactions. The 4-(methoxy(methyl)amino)cyclohexyl moiety, on the other hand, introduces a flexible and lipophilic structure that can influence the pharmacokinetic properties of the final product.

Recent studies have highlighted the importance of tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent and selective inhibitors for a specific enzyme implicated in neurodegenerative diseases. The researchers found that the presence of the methoxy(methyl)amino group significantly enhanced the binding affinity and selectivity of the inhibitors, leading to improved therapeutic outcomes in preclinical models.

In another notable application, tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate has been utilized in the development of novel antiviral agents. A 2022 study published in Antiviral Research described the synthesis and evaluation of a series of compounds derived from this intermediate, which exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed the enhanced antiviral efficacy to the unique structural features provided by the methoxy(methyl)amino substituent, which allowed for optimal interaction with viral targets.

The versatility of tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and polymer chemistry. For example, a 2021 study published in Macromolecules explored the use of this compound as a monomer for preparing functional polymers with tunable properties. The researchers demonstrated that the presence of the methoxy(methyl)amino group allowed for precise control over polymer architecture and functionality, opening up new possibilities for advanced materials with applications in drug delivery, sensing, and catalysis.

In terms of synthetic methodology, tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate can be prepared through several well-established routes. One common approach involves the reaction of 4-amino-1-methoxymethylcyclohexanone with tert-butyl isocyanate under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. Alternatively, recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes. For instance, a 2023 study published in Catalysis Science & Technology reported a palladium-catalyzed coupling reaction that significantly reduced reaction times and minimized waste generation.

The safety profile of tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate is another important consideration for its use in various applications. Extensive toxicity studies have shown that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and compliance with regulatory guidelines.

In conclusion, tert-butyl N-{4-[methoxy(methyl)amino]cyclohexyl}carbamate (CAS No. 2137736-20-8) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, materials science, and polymer chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for this versatile intermediate, further solidifying its importance in modern scientific endeavors.